Cas no 939039-38-0 ((1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt)

• Product Name: (1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt
• CAS No: 939039-38-0
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 1063834
• Update Time: 2025-10-28

(1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt
• (1R,2R)-2-Amino-cyclopentanol Trifluoroacetate
• (1R,2R)-2-Aminocyclopentanol 2,2,2-trifluoroacetate
• CID 124036841

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)6(12)13-5-3-1-2-4(5)11/h4-5H,1-3,11H2/t4-,5-/m1/s1
• InChI Key： GSKDGPCOPWAGES-RFZPGFLSSA-N
• SMILES： FC(C(=O)O[C@@H]1CCC[C@H]1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Topological Polar Surface Area: 52.3

Experimental Properties

• Solubility: Ethyl Acetate, Methanol

Additional information on (1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt

Introduction to (1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt (CAS No. 939039-38-0)

(1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt, with the CAS number 939039-38-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This trifluoroacetic acid salt derivative of (1R,2R)-2-amino-cyclopentanol has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents.

The< strong>trifluoroacetic acid salt form of this compound enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. The< strong>amino-cyclopentanol core structure is particularly noteworthy, as it resembles natural products found in various organisms, suggesting potential biological activity. Recent advancements in drug discovery have highlighted the importance of such scaffolds in developing drugs with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on< strong>cyclopentane derivatives due to their versatility in medicinal chemistry. The< strong>(1R,2R) configuration of this compound is particularly significant because it introduces chirality, which is a critical factor in the efficacy and selectivity of many pharmaceuticals. The trifluoroacetic acid moiety further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of< strong>(1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt is its potential as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with enhanced binding affinity and reduced toxicity. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The< strong>CAS number 939039-38-0 provides a unique identifier for this compound, facilitating its use in databases and literature references. This standardized naming system ensures that researchers worldwide can accurately identify and communicate about this substance. The increasing availability of such well-characterized intermediates has streamlined the drug discovery process, allowing for more efficient development cycles.

The synthesis of< strong>(1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the protection-deprotection strategies for the amino group and the introduction of the trifluoroacetic acid moiety. These synthetic routes often employ palladium-catalyzed cross-coupling reactions and other advanced techniques to achieve high yields and enantioselectivity.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results. For example, modifications to the cyclopentane ring have led to compounds with inhibitory effects on kinases and other enzymes implicated in signal transduction pathways. Such findings underscore the importance of< strong>cyclopentane-based scaffolds in drug design and warrant further exploration.

The trifluoroacetic acid salt form not only improves solubility but also enhances metabolic stability, which are crucial factors for drug candidates. The trifluoromethyl group introduces additional electronic effects that can modulate reactivity and binding interactions. This makes< strong>(1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt a versatile tool for medicinal chemists seeking to optimize their lead compounds.

The growing interest in< strong>cyclic amine derivatives stems from their diverse biological activities and structural diversity. The< strong>(1R,2R) stereochemistry imparted by this compound is particularly valuable because it mimics natural amino acids found in proteins. Such mimicry can lead to high-affinity binding to biological targets, making these compounds attractive for therapeutic applications.

In conclusion, (1R,2R)-2-Amino-cyclopentanol Trifluoroacetic Acid Salt (CAS No. 939039-38-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset for researchers developing new drugs. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing complex diseases.